Cas no 151289-97-3 (Benzonitrile, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-)

• Product Name: Benzonitrile, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
• CAS No: 151289-97-3
• MF: C₁₁H₇N₃O₂
• MW: 213.192181825638
• MDL: MFCD18316510
• CID: 3796195
• PubChem ID: 53222233
• Update Time: 2025-09-18

Benzonitrile, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
• 4-(2,4-Dioxo-1H-pyrimidin-5-yl)benzonitrile
• MFCD18316510
• 5-(4-Cyanophenyl)-(2,4)-dihydroxypyrimidine
• 5-(4-Cyanophenyl)-(2,4)-dihydroxypyrimidine, 95%
• 151289-97-3

• MDL： MFCD18316510
• Inchi： 1S/C11H7N3O2/c12-5-7-1-3-8(4-2-7)9-6-13-11(16)14-10(9)15/h1-4,6H,(H2,13,14,15,16)
• InChI Key： RRQBSDNVCXSXCF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2=CNC(=O)NC2=O)C=C1

Computed Properties

• Exact Mass: 213.053826475Da
• Monoisotopic Mass: 213.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines